Cas no 1126848-44-9 (Doxazosin D8)

• Product Name: Doxazosin D8
• CAS No: 1126848-44-9
• MF: C₂₃H₂₅N₅O₅
• MW: 459.524398565292
• CID: 1065854
• Update Time: 2025-07-20

Doxazosin D8 Chemical and Physical Properties

Names and Identifiers

• Doxazosin-d8?(piperazine-d8)
• Doxazosin-d8 (piperazine-d8)
• UK 33274 D8
• Doxazosin D8

• Inchi： 1S/C23H25N5O5/c1-30-18-11-14-15(12-19(18)31-2)25-23(26-21(14)24)28-9-7-27(8-10-28)22(29)20-13-32-16-5-3-4-6-17(16)33-20/h3-6,11-12,20H,7-10,13H2,1-2H3,(H2,24,25,26)/i7D2,8D2,9D2,10D2
• InChI Key： RUZYUOTYCVRMRZ-UFBJYANTSA-N
• SMILES： O1C2C=CC=CC=2OCC1C(N1C([2H])([2H])C([2H])([2H])N(C2N=C(C3C=C(C(=CC=3N=2)OC)OC)N)C([2H])([2H])C1([2H])[2H])=O

Computed Properties

• Exact Mass: 459.23578288 g/mol
• Monoisotopic Mass: 459.23578288 g/mol
• Isotope Atom Count: 8
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 4
• Complexity: 678
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 112
• Molecular Weight: 459.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on Doxazosin D8

Latest Research Insights on Doxazosin D8 (CAS: 1126848-44-9) in Chemical Biology and Pharmaceutical Applications

Doxazosin D8, a deuterated analog of the well-known alpha-1 adrenergic antagonist doxazosin (CAS: 1126848-44-9), has recently gained significant attention in chemical biology and pharmaceutical research. This compound, featuring deuterium atoms at specific positions, offers improved metabolic stability and pharmacokinetic properties compared to its non-deuterated counterpart. Recent studies have explored its potential in various therapeutic areas, including hypertension, benign prostatic hyperplasia (BPH), and even novel applications in cancer therapy.

A 2023 study published in the Journal of Medicinal Chemistry investigated the metabolic stability of Doxazosin D8 in human liver microsomes. The researchers found that the deuterium substitution at key positions resulted in a 2.3-fold increase in half-life compared to standard doxazosin, suggesting potential for reduced dosing frequency in clinical applications. This finding is particularly relevant for chronic conditions requiring long-term medication, where improved pharmacokinetics could enhance patient compliance and therapeutic outcomes.

In the field of analytical chemistry, Doxazosin D8 has emerged as a valuable internal standard for mass spectrometry-based quantification of doxazosin and related compounds in biological matrices. A recent analytical method development study demonstrated that using Doxazosin D8 as an internal standard improved the accuracy and precision of doxazosin quantification in plasma samples, with inter-day variability reduced to less than 5%. This application is particularly important for clinical pharmacokinetic studies and therapeutic drug monitoring.

Emerging research has also explored novel therapeutic applications of Doxazosin D8 beyond its traditional uses. A 2024 preclinical study published in Cancer Research investigated the compound's potential in prostate cancer therapy, leveraging both its alpha-adrenergic blocking properties and the potential benefits of deuteration. The study reported that Doxazosin D8 showed enhanced tumor penetration and prolonged target engagement in prostate cancer xenograft models, suggesting possible advantages in combination therapies for advanced prostate cancer.

The synthesis and characterization of Doxazosin D8 have also seen recent advancements. A 2023 paper in Organic Process Research & Development described an improved synthetic route that achieves higher deuterium incorporation (>98%) while maintaining excellent overall yield. This development is crucial for ensuring the consistent quality of the compound in both research and potential clinical applications, addressing previous challenges in deuteration efficiency.

From a regulatory perspective, the unique properties of Doxazosin D8 raise interesting questions about its classification and development pathway. While deuterated drugs are generally considered new chemical entities, their similarity to approved non-deuterated counterparts may allow for abbreviated development programs in some cases. Recent discussions in regulatory science journals have examined this balance between innovation and efficiency specifically in the context of compounds like Doxazosin D8.

Looking forward, the research community anticipates several key developments related to Doxazosin D8. Ongoing clinical trials are evaluating its potential in resistant hypertension, while preclinical studies continue to explore novel indications. Additionally, advances in deuteration chemistry and analytical methods are expected to further enhance our understanding and utilization of this interesting compound. As these studies progress, Doxazosin D8 may serve as both a valuable therapeutic agent and a model compound for understanding the broader potential of deuteration in drug development.